1-Benzylpiperidine-4-carboxamide
Cat. No. B1270487
M. Wt: 218.29 g/mol
InChI Key: ARYICIJWHSZXTO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH2:1]([c:2]1[cH:3][cH:4][cH:5][cH:6][cH:7]1)[N:8]1[CH2:9][CH2:10][CH:11]([C:14]([O:16][CH2:15][CH3:17])=[O:18])[CH2:12][CH2:13]1.[CH3:22][O-:23].[CH3:25][N:26]([CH3:27])[CH:28]=[O:29].[CH3:30][OH:31].[CH:19](=[O:20])[NH2:21].[Na+:24]>>[CH2:1]([c:2]1[cH:3][cH:4][cH:5][cH:6][cH:7]1)[N:8]1[CH2:9][CH2:10][CH:11]([C:14](=[O:16])[NH2:21])[CH2:12][CH2:13]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOC(=O)C1CCN(Cc2ccccc2)CC1
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
C[O-]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CN(C)C=O
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|
Name
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Quantity
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Extracted from reaction SMILES
|
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Type
|
reactant
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Smiles
|
CO
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Name
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
NC=O
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
|
[Na+]
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
|
NC(=O)C1CCN(Cc2ccccc2)CC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
